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Compound of Interest

Compound Name: Triphenylantimony

Cat. No.: B1630391

This guide provides comprehensive health and safety information for triphenylantimony (CAS
No. 603-36-1), tailored for researchers, scientists, and drug development professionals. It
covers toxicological data, exposure control, handling procedures, and emergency responses.

Chemical and Physical Properties

Triphenylantimony, also known as triphenylstibine, is an organometallic compound with the
chemical formula (CsHs)3Sb or CisH1sSb.[1][2][3] It typically appears as an off-white to tan
crystalline solid or powder.[2][4][5] It is stable under normal conditions but is incompatible with
strong oxidizing agents.[2][4] The compound is insoluble in water but soluble in organic
solvents such as benzene, toluene, and chloroform.[5][6]

Table 1: Physical and Chemical Properties of Triphenylantimony
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Property Value Source(s)
Molecular Weight 353.1 g/mol [L1051[7]
Melting Point 52-57 °C [21[3][4][8]
Boiling Point 377 °C [2][41[8]
Flash Point IOIEEBITTET Lo
(235.4 °F)
Density ~1.43 - 1.5 g/mL [2][5]
Water Solubility Insoluble [2][5][6]

Off-white to light yellow
Appearance ) [2][41[8]
solid/powder

Toxicological Data and Health Hazards

Triphenylantimony is classified as toxic if swallowed and harmful if inhaled.[1][7][10] The
primary health hazards are associated with acute toxicity, and it may cause irritation to the skin,
eyes, and respiratory tract.[8][10]

2.1 Acute Toxicity

The compound exhibits significant acute oral toxicity.[2][10] Symptoms of overexposure may
include coughing, headache, and nausea after inhalation, and irritation of the digestive tract if
ingested.[8][10]

Table 2: Acute Toxicity Data for Triphenylantimony
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Route Species Value Source(s)
Oral Rat LD50 = 183 mg/kg [2][8]
Oral Mouse LD50 = 650 mg/kg [8]
Oral (ATE) 500 mg/kg [7]
) 1.5 mg/L/4h
Inhalation (ATE) ] [7]
(dust/mist)

ATE: Acute Toxicity
Estimate; LD50:
Lethal Dose, 50%

2.2 Other Health Effects

o Skin and Eye Irritation: May cause skin and eye irritation upon contact.[8][10]

o Respiratory Irritation: Inhalation of dust may irritate the respiratory tract.[8][10]

» Chronic Effects: Prolonged or repeated exposure could lead to systemic effects, potentially

impacting the liver and kidneys.[11] Dermal exposure to antimony compounds can cause

papules and pustules around sweat and sebaceous glands.[1]

o Carcinogenicity: Triphenylantimony is not listed as a carcinogen by ACGIH, IARC, NTP, or

CA Prop 65.[8]

2.3 Environmental Hazards

Triphenylantimony is toxic to aquatic life with long-lasting effects.[7][12] Release into the

environment should be avoided, and spills must be contained to prevent entry into drains and

public waters.[7][10][13]

Experimental Protocols

The specific experimental protocols used to generate the cited LD50 values are not detailed in

the available safety data sheets. However, such studies generally follow standardized
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guidelines, such as those established by the Organisation for Economic Co-operation and
Development (OECD).

General Protocol for Acute Oral Toxicity (Based on OECD Guideline 423)
A typical acute oral toxicity study involves the following steps:
Test Animals: Healthy, young adult animals of a single sex (typically female rats) are used.

Dosage: A single dose of the substance is administered orally via gavage. The study
proceeds sequentially with a few animals at a time, using defined dose levels (e.g., 5, 50,
300, 2000 mg/kg body weight).

Observation: Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur,
eyes, and behavior), and body weight changes for at least 14 days.

Necropsy: All animals are subjected to a gross necropsy at the end of the observation period
to identify any pathological changes.

Endpoint: The LD50 value is estimated based on the observed mortality across the different
dose groups, allowing for classification of the substance's acute toxicity.

Exposure Control and Personal Protection

Effective control of exposure is critical when handling triphenylantimony. This involves a
combination of engineering controls and personal protective equipment (PPE).

4.1 Engineering Controls

Ventilation: Work should be conducted in a well-ventilated area.[8] The use of local exhaust
ventilation or a chemical fume hood is recommended to minimize dust and vapor
concentrations.[10][13]

Safety Equipment: Emergency eye wash fountains and safety showers should be readily
available in the immediate vicinity of any potential exposure.[10]

4.2 Personal Protective Equipment (PPE)
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The selection of appropriate PPE is dependent on the specific laboratory procedures being
performed.

Start: Handling Triphenylantimony

Assess Task:
- Weighing solid powder?
- Preparing solutions?
- Performing reaction?

Solid Handling Liquid Handling

Weighing Solid Solution Prep / Reaction

Required PPE:
- Lab Coat
- Chemical Safety Goggles
- Nitrile/Neoprene Gloves
- NIOSH-approved Respirator
(N95 or higher for dust)

Required PPE:
- Lab Coat
- Chemical Safety Goggles
- Nitrile/Neoprene Gloves
- Work in Fume Hood

Click to download full resolution via product page

Caption: PPE selection workflow for handling triphenylantimony.

Table 3: Occupational Exposure Limits for Antimony & its Compounds
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Organization Limit Type Value Source(s)
OSHA PEL (TWA) 0.5 mg/m3 (as Sh) [1]8]
ACGIH TLV (TWA) 0.5 mg/m? (as Sb) [1]

NIOSH IDLH 50 mg/m3 (as Shb) [1][8]

PEL: Permissible
Exposure Limit; TWA:
Time-Weighted
Average; TLV:
Threshold Limit Value;
IDLH: Immediately
Dangerous to Life or
Health

Handling, Storage, and Disposal

5.1 Safe Handling

Avoid contact with skin, eyes, and clothing.[8][13]

Do not breathe dust.[10] Minimize dust generation and accumulation.[8]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[7][10]

Use only in a chemical fume hood or with adequate local exhaust ventilation.[11]
5.2 Storage

o Store in a cool, dry, well-ventilated area away from incompatible substances like strong
oxidizers.[8][10]

o Keep containers tightly closed.[10][13]
o Store locked up.[10]

5.3 Disposal
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» Dispose of waste material at a licensed waste disposal facility in accordance with local,
state, and federal regulations.[10][13]

e Do not empty into drains or release into the environment.[7][13]

o Contaminated packaging should be handled in the same way as the substance itself.[7] One
method involves dissolving the material in a combustible solvent and burning it in a chemical
incinerator equipped with an afterburner and scrubber.[13]

Emergency Procedures

Immediate action is required in the event of an accidental exposure.

Exposure Incident Occurs
Routg’ of Expgsure

Inhalation Skin Contact Eye Contact Ingestion

— N

1. Move to fresh air. 1. Remove contaminated clothin 1. Immediately flush with water for at least 15 mins. 1. Rinse mouth.
2. Keep at rest. P Wa.sh skin with plenty of soay and?l\‘later 2. Remove contact lenses if present. 2. Do NOT induce vomiting.
3. Seek medical advice if unwell. ) plenty P 3 3. Get medical attention. 3. Immediately call a POISON CENTER or doctor.

Show SDS to Medical Personnel

Click to download full resolution via product page
Caption: Emergency first aid workflow for triphenylantimony exposure.
6.1 First Aid Measures

 Inhalation: Remove the victim to fresh air and keep them at rest in a comfortable breathing
position. Seek medical advice if you feel unwell.[10]

o Skin Contact: Wash the affected area with plenty of soap and water.[10] Get medical aid if
irritation develops or persists.[8]

o Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes, removing
contact lenses if possible. Get medical attention.[8][10]
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 Ingestion: If swallowed, rinse the mouth with water.[7][13] Immediately call a poison center or
doctor.[10] Never give anything by mouth to an unconscious person.[8][10]

6.2 Firefighting Measures

o Extinguishing Media: Use water spray, foam, carbon dioxide, or dry chemical to extinguish
fires.[7][10]

e Hazards: Irritating fumes, carbon oxides, and antimony oxides may be generated during a
fire.[8][10]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[8][14]

6.3 Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel.[10] Wear appropriate PPE,
including respiratory protection, gloves, and eye protection.[13] Avoid dust formation.[10]

o Containment and Cleanup: Sweep or shovel spills into a suitable, closed container for
disposal.[8][10] Prevent entry into sewers and public waters.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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